Cas no 40738-21-4 (H-Thr(tBu)-NH2·HCl)

• Product Name: H-Thr(tBu)-NH2·HCl
• CAS No: 40738-21-4
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• CID: 1034769
• PubChem ID: 56777327
• Update Time: 2025-09-21

H-Thr(tBu)-NH2·HCl Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-(tert-butoxy)butanamide hydrochloride
• (2S,3R)-2-amino-3-[(2-methylpropan-2-yl)oxy]butanamide,hydrochloride
• H-Thr(tBu)-NH?·HCl
• H-THR(TBU)-NH2 · HCL
• O-tert-Butylthreoninamide
• HY-W050802
• H-Thr(tBu)-NH2.HCl
• O-tert-Butyl-L-threoninamide--hydrogen chloride (1/1)
• H-Thr(tBu)-NH2HCl
• F86426
• (2S,3R)-2-amino-3-[(2-methylpropan-2-yl)oxy]butanamide;hydrochloride
• DS-6839
• 1038343-47-3
• J-001045
• AKOS016014719
• H-Thr(tbu)-NH2 HCl
• MFCD08458641
• DTXSID50718542
• 40738-21-4
• DB-234864
• CS-0043112
• O-tert-Butyl-L-threonine amide hydrochloride
• H-Thr(tBu)-NH2 hydrochloride
• H-Thr(tBu)-NH2·HCl

• Inchi： 1S/C8H18N2O2.ClH/c1-5(6(9)7(10)11)12-8(2,3)4;/h5-6H,9H2,1-4H3,(H2,10,11);1H/t5-,6+;/m1./s1
• InChI Key： VVNODVSZQKXIHL-IBTYICNHSA-N
• SMILES： Cl.O([C@H](C)[C@@H](C(N)=O)N)C(C)(C)C

Computed Properties

• Exact Mass: 210.1135055g/mol
• Monoisotopic Mass: 210.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.011±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (38 g/l) (25 º C),